molecular formula C6H4BrNO2 B8784985 5-Bromo-[1,3]dioxolo[4,5-b]pyridine

5-Bromo-[1,3]dioxolo[4,5-b]pyridine

Cat. No.: B8784985
M. Wt: 202.01 g/mol
InChI Key: QEQNHRWPFCBBGL-UHFFFAOYSA-N
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Description

5-Bromo-[1,3]dioxolo[4,5-b]pyridine is a useful research compound. Its molecular formula is C6H4BrNO2 and its molecular weight is 202.01 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H4BrNO2

Molecular Weight

202.01 g/mol

IUPAC Name

5-bromo-[1,3]dioxolo[4,5-b]pyridine

InChI

InChI=1S/C6H4BrNO2/c7-5-2-1-4-6(8-5)10-3-9-4/h1-2H,3H2

InChI Key

QEQNHRWPFCBBGL-UHFFFAOYSA-N

Canonical SMILES

C1OC2=C(O1)N=C(C=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dibromomethane (91 mg) and cesium carbonate (380 mg) were added to a tube containing a DMF (4 ml) solution containing 5-bromopyridin-2,3-diol (100 mg) and the tube was sealed, followed by stirring at 100° C.-110° C. for 8 hours. The reaction solution was adjusted to room temperature, and water was added, followed by extraction with ethyl acetate. The resultant was washed with saturated saline and dried over anhydrous sodium sulfate. Subsequently, the solvent was distilled away under reduced pressure, the obtained residue was purified by silica gel chromatography (n-hexane:ethyl acetate=50:1 to 4:1), and a brown solid of 5-bromo-[1,3]dioxolo[4,5-b]pyridine (13.8 mg) was thus obtained.
Quantity
91 mg
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
380 mg
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
reactant
Reaction Step Two
Quantity
100 mg
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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